Cas no 15073-88-8 (Dehydrocholsaeure)
Dehydrocholsaeure structure
Product Name:Dehydrocholsaeure
CAS No:15073-88-8
MF:C24H34O5
MW:402.523767948151
CID:2071595
PubChem ID:5284120
Update Time:2025-04-21
Dehydrocholsaeure Chemical and Physical Properties
Names and Identifiers
-
- Dehydrocholsaeure
- 3,7,12-trioxo-5alpha-cholan-24-oic Acid
- 3,7,12-Trioxo-5alpha-cholanic acid
- 15073-88-8
- Q63398325
- 3,7,12-Trioxo-5a-cholan-24-oic acid
- DTXSID90861824
- LMST04010375
-
- Inchi: 1S/C24H34O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29)/t13-,14-,16-,17+,18+,22+,23+,24-/m1/s1
- InChI Key: OHXPGWPVLFPUSM-NHJLYVEHSA-N
- SMILES: O=C1C[C@@H]2[C@@]3(C)CCC(C[C@@H]3CC([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)=O)=O
Computed Properties
- Exact Mass: 402.24062418Da
- Monoisotopic Mass: 402.24062418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 88.5Ų
Dehydrocholsaeure Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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